Cas no 1379221-93-8 (5-Methyl-3-piperazin-1-yl-pyridazine)

• Product Name: 5-Methyl-3-piperazin-1-yl-pyridazine
• CAS No: 1379221-93-8
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 5159905
• Update Time: 2025-06-15

5-Methyl-3-piperazin-1-yl-pyridazine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-piperazin-1-yl-pyridazine
• Pyridazine, 5-methyl-3-(1-piperazinyl)-

• Inchi： 1S/C9H14N4/c1-8-6-9(12-11-7-8)13-4-2-10-3-5-13/h6-7,10H,2-5H2,1H3
• InChI Key： AQFISLTWTPFBRN-UHFFFAOYSA-N
• SMILES： C1(N2CCNCC2)=NN=CC(C)=C1

Additional information on 5-Methyl-3-piperazin-1-yl-pyridazine

Introduction to 5-Methyl-3-piperazin-1-yl-pyridazine (CAS No. 1379221-93-8)

5-Methyl-3-piperazin-1-yl-pyridazine, identified by the Chemical Abstracts Service Number (CAS No.) 1379221-93-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule combines a pyridazine core with a piperazine substituent, making it a structurally intriguing candidate for further exploration in drug discovery and development. The presence of the methyl group at the 5-position and the piperazine moiety at the 3-position introduces unique electronic and steric properties that can influence its biological activity and potential therapeutic applications.

The compound's structural framework positions it as a valuable scaffold for synthesizing novel bioactive molecules. Pyridazine derivatives have garnered considerable attention in recent years due to their diverse pharmacological profiles, including antimicrobial, antiviral, and anticancer properties. The integration of a piperazine ring enhances the compound's solubility and bioavailability, which are critical factors in drug design. Moreover, piperazine-based compounds are known for their ability to interact with various biological targets, including enzymes and receptors, making them promising candidates for therapeutic intervention.

In the context of contemporary pharmaceutical research, 5-Methyl-3-piperazin-1-yl-pyridazine has been studied for its potential role in modulating neurological pathways. The piperazine moiety, in particular, is frequently employed in the development of central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier and interact with neurotransmitter systems. Recent studies have highlighted the compound's potential as an intermediate in synthesizing agents that may influence serotonin and dopamine pathways, which are implicated in conditions such as depression, anxiety, and neurodegenerative disorders.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 5-Methyl-3-piperazin-1-yl-pyridazine, allowing researchers to predict its interactions with biological targets with greater accuracy. High-throughput screening (HTS) techniques combined with molecular docking studies have identified this compound as a lead candidate for further optimization. The structural features of 5-Methyl-3-piperazin-1-yl-pyridazine make it a versatile building block for designing molecules that can selectively bind to specific protein targets, thereby minimizing off-target effects and improving therapeutic efficacy.

The synthesis of 5-Methyl-3-piperazin-1-yl-pyridazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyridazine derivatives and piperazine derivatives, followed by functional group modifications to introduce the methyl group at the 5-position. Advances in green chemistry principles have also been applied to develop more sustainable synthetic methodologies, reducing waste and improving atom economy.

One of the most compelling aspects of 5-Methyl-3-piperazin-1-yl-pyridazine is its potential as a precursor for developing next-generation therapeutics. Researchers are exploring its utility in creating small-molecule inhibitors that can modulate key signaling pathways involved in diseases such as cancer, inflammation, and metabolic disorders. The compound's ability to act as a hinge binder—a type of interaction where a molecule binds to two different parts of a target protein—makes it particularly attractive for drug design applications.

The pharmacokinetic properties of 5-Methyl-3-piperazin-1-yl-pyridazine are also under investigation to better understand its absorption, distribution, metabolism, excretion (ADME) profile. Preclinical studies have begun to assess its stability in biological systems and its potential for metabolic degradation. These studies are crucial for predicting how the compound will behave within the body and for identifying any potential liabilities that need to be addressed before moving into clinical trials.

In conclusion,5-Methyl-3-piperazin-1-yl-pyridazine (CAS No. 1379221-93-8) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for further exploration in drug discovery programs aimed at treating a wide range of diseases. As research continues to uncover new applications for this molecule,5-Methyl-3-piperazin-1-ylopyridazine is poised to play an important role in shaping the future of medicinal chemistry.